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Form
Recommended
Storage Temperature

Expected Shelf
Life

Key Considerations

Lyophilized
(Powder)

-20°C or lower (-80°C
ideal) [1]

Several years (2-
5+ years) [1]

Must be kept dry and protected
from light [1].

Reconstituted
(Solution)

2°C to 8°C
(refrigerator) [2]

Several days to a
few weeks [2]

Stability varies; aliquot to avoid
repeated freeze-thaw cycles [1]

[2].

Reconstituted
(Solution)

-20°C (frozen) [1] [2] Several months to
a year or more [1]
[2]

Freezing in small, single-use

aliquots is highly recommended
[1].

Key Degradation Factors & Mechanisms

Understanding the factors that cause degradation is crucial for maintaining Epitalon's efficacy.

Primary Degradation Factors: The three main enemies of peptide stability are temperature,
humidity, and light exposure. Higher temperatures accelerate chemical degradation, humidity can

cause hydrolysis of peptide bonds, and light (especially UV) can oxidize sensitive amino acid
residues [1].

Amino Acid Susceptibility: Epitalon's stability is influenced by its amino acid sequence (Ala-Glu-
Asp-Gly). Residues like glutamic acid and aspartic acid are prone to deamidation, especially in

solution [1].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1927718?utm_src=pdf-body
https://www.smolecule.com/products/s1927718?utm_src=pdf-interest
https://verifiedpeptides.com/knowledge-hub/how-long-do-lyophilized-peptides-last/?srsltid=AfmBOoqFxrZ79mN7FIvY0X1i1nMGlQVsPw0om_0KMZ7OOGj3yzftOswX
https://verifiedpeptides.com/knowledge-hub/how-long-do-lyophilized-peptides-last/?srsltid=AfmBOoqFxrZ79mN7FIvY0X1i1nMGlQVsPw0om_0KMZ7OOGj3yzftOswX
https://verifiedpeptides.com/knowledge-hub/how-long-do-lyophilized-peptides-last/?srsltid=AfmBOoqFxrZ79mN7FIvY0X1i1nMGlQVsPw0om_0KMZ7OOGj3yzftOswX
https://www.lifetein.com/chat/476349-How-long-does-reconstituted-peptide-last-in-fridge?srsltid=AfmBOopkW0bgA22Z1c7J4zvHJzXKoevVaAN-BR4PQppVSJez6IJKg5w3
https://www.lifetein.com/chat/476349-How-long-does-reconstituted-peptide-last-in-fridge?srsltid=AfmBOopkW0bgA22Z1c7J4zvHJzXKoevVaAN-BR4PQppVSJez6IJKg5w3
https://verifiedpeptides.com/knowledge-hub/how-long-do-lyophilized-peptides-last/?srsltid=AfmBOoqFxrZ79mN7FIvY0X1i1nMGlQVsPw0om_0KMZ7OOGj3yzftOswX
https://www.lifetein.com/chat/476349-How-long-does-reconstituted-peptide-last-in-fridge?srsltid=AfmBOopkW0bgA22Z1c7J4zvHJzXKoevVaAN-BR4PQppVSJez6IJKg5w3
https://verifiedpeptides.com/knowledge-hub/how-long-do-lyophilized-peptides-last/?srsltid=AfmBOoqFxrZ79mN7FIvY0X1i1nMGlQVsPw0om_0KMZ7OOGj3yzftOswX
https://www.lifetein.com/chat/476349-How-long-does-reconstituted-peptide-last-in-fridge?srsltid=AfmBOopkW0bgA22Z1c7J4zvHJzXKoevVaAN-BR4PQppVSJez6IJKg5w3
https://verifiedpeptides.com/knowledge-hub/how-long-do-lyophilized-peptides-last/?srsltid=AfmBOoqFxrZ79mN7FIvY0X1i1nMGlQVsPw0om_0KMZ7OOGj3yzftOswX
https://www.lifetein.com/chat/476349-How-long-does-reconstituted-peptide-last-in-fridge?srsltid=AfmBOopkW0bgA22Z1c7J4zvHJzXKoevVaAN-BR4PQppVSJez6IJKg5w3
https://verifiedpeptides.com/knowledge-hub/how-long-do-lyophilized-peptides-last/?srsltid=AfmBOoqFxrZ79mN7FIvY0X1i1nMGlQVsPw0om_0KMZ7OOGj3yzftOswX
https://www.smolecule.com/products/s1927718?utm_src=pdf-body
https://verifiedpeptides.com/knowledge-hub/how-long-do-lyophilized-peptides-last/?srsltid=AfmBOoqFxrZ79mN7FIvY0X1i1nMGlQVsPw0om_0KMZ7OOGj3yzftOswX
https://www.smolecule.com/products/s1927718?utm_src=pdf-body
https://verifiedpeptides.com/knowledge-hub/how-long-do-lyophilized-peptides-last/?srsltid=AfmBOoqFxrZ79mN7FIvY0X1i1nMGlQVsPw0om_0KMZ7OOGj3yzftOswX
https://www.smolecule.com/products/s1927718?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Physical Instability: Peptides in solution are susceptible to aggregation, particularly those with

hydrophobic characteristics, which can render them inactive [1].

Signs of Peptide Degradation

You can identify potential degradation through visual and physical clues:

Color Change: The white or off-white powder turning yellow or brown [1].

Physical Form: Clumping or a sticky appearance in the lyophilized powder, indicating moisture
absorption [1].

Post-Reconstitution: A cloudy solution or one that dissolves poorly can signal aggregation or
contamination [1].

Functional Potency: The most critical sign is a reduction or loss of biological activity in your
assays [1].

Best Practices for Handling & Storage

Adhering to the following protocols will maximize Epitalon's stability and experimental reproducibility.

Lyophilized Powder Storage:

Store at -20°C or -80°C immediately upon receipt [1].
Use a non-frost-free freezer to avoid damaging temperature cycles [1].

Keep the peptide dry by storing vials with a desiccant and ensuring they are tightly sealed [1].
Protect from light by using amber vials or wrapping clear vials in aluminum foil [1].

Reconstitution & Solution Handling:

Use sterile, bacteriostatic water or an appropriate sterile buffer for reconstitution [2].
Aliquot immediately after reconstitution into small, single-use vials to prevent repeated freeze-

thaw cycles [1] [2].
Clearly label all vials with the peptide name, concentration, reconstitution date, and passage

number.
If using a refrigerated solution, allow it to warm to room temperature before opening to prevent

condensation and moisture intake [1].

Common Mistakes to Avoid
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Leaving lyophilized powder or reconstituted solutions at room temperature for extended periods.

Storing peptides in a frost-free freezer with temperature fluctuations.
Subjecting a single vial of reconstituted peptide to multiple freeze-thaw cycles.

Failing to aliquot, which compromises the entire stock.

Experimental Workflow for Stability Assessment

For a rigorous study, you can implement the following workflow to monitor Epitalon stability under your

specific conditions.

Start: Prepare Epitalon Samples

Store Under Test Conditions
(Temp, Light, Time)

Periodically Analyze Samples

HPLC Analysis Bioactivity Assay

Evaluate Stability Data

Update Storage SOP

Click to download full resolution via product page
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Frequently Asked Questions (FAQs)

Q1: What is the maximum amount of time I can leave reconstituted Epitalon in the fridge? A: There is

no universal expiration date. When stored at 2-8°C, most reconstituted peptides remain stable for several

days to a few weeks [2]. For any critical, reproducible work, using frozen aliquots is strongly advised over

relying on a refrigerated solution for more than a week.

Q2: Can I refreeze a reconstituted peptide after it has been thawed? A: It is not recommended. Each

freeze-thaw cycle stresses the peptide and can lead to degradation and aggregation [1]. The best practice is to

aliquot the reconstituted solution into single-use volumes before the initial freeze.

Q3: My lyophilized Epitalon powder has become clumpy. Is it still usable? A: Clumping is a sign of

moisture absorption, which may have initiated degradation [1]. While it may still retain some activity, its

potency is likely compromised. For quantitative experiments, it is best to discard the compromised vial and

use a new, properly stored one.

Q4: Are there any peptide-specific stability data for Epitalon? A: The available literature extensively

covers the biological effects of Epitalon but provides less specific data on its detailed physicochemical

stability and degradation kinetics under various conditions [3] [4] [5]. The guidelines here are based on

general peptide chemistry principles and should be validated in your specific experimental context.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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